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Introduction

Americium-241 (2**Am), a synthetic radionuclide, is a significant environmental contaminant
stemming from nuclear activities. Its long half-life and radiotoxicity necessitate sensitive and
accurate analytical methods for its quantification in various environmental matrices. This
document provides detailed application notes and protocols for the determination of Americium
in environmental samples, focusing on radiochemical separation and subsequent radiometric
or mass spectrometric measurements.

Principle Analytical Methods

The primary methods for the quantification of Americium in environmental samples involve a
multi-step process: sample collection and preparation, radiochemical separation and
purification, and finally, detection and quantification. The most common detection techniques
include alpha spectrometry, gamma-ray spectroscopy, and inductively coupled plasma mass
spectrometry (ICP-MS).[1][2][3]

e Alpha Spectrometry: This technique measures the characteristic alpha particles emitted by
Americium isotopes. It offers high sensitivity but requires extensive sample purification to
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remove interfering alpha-emitters and matrix components that can cause self-absorption of
the alpha particles.[1]

o Gamma-Ray Spectroscopy: This method detects the gamma rays emitted by certain
Americium isotopes, notably the 59.5 keV gamma-ray from 2*1Am.[1][2] It can be used for
direct, non-destructive analysis of samples, particularly those with higher levels of
contamination.[3]

 Inductively Coupled Plasma Mass Spectrometry (ICP-MS): A highly sensitive technique that
measures the mass-to-charge ratio of ions. ICP-MS can provide isotopic information and is
generally faster than alpha spectrometry, though it can be more susceptible to isobaric and
polyatomic interferences.[1][4]

Quantitative Data Summary

The following tables summarize the performance characteristics of various analytical methods
for Americium quantification.

Table 1: Method Detection Limits and Activity Levels
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Analytical Method

Sample Matrix

Minimum
Detectable Activity
(MDA) | Detection
Limit

Notes

0.4 Bg/g (10 pCi/g)

routinely; as low as

Field portable

Gamma-Ray General _ instruments may have
. 0.04 Ba/g (1 pCi/g) : o
Spectroscopy Environmental ] ) higher detection limits.
with longer counting 2]
times.[2]
Target Minimum Requires significant
Detectable sample preparation
Alpha Spectrometry Water ) )
Concentration (MDC) and long count times.
of 1 pCi/L.[5] [6]
Capable of achieving
o ) a required minimum
Alpha Spectrometry Building Materials

reporting level of 0.20
pCil/g.[7]

Accelerator Mass

As low as 1.2 x 10°

Extremely sensitive

Groundwater atoms/mL (0.048 but high cost and
Spectrometry (AMS) ]
fg/mL).[3] complexity.[3]
0.017 fg/g Offers rapid analysis

ICP-MS/MS

Soil/Sediment

(corresponding to
0.0022 mBq/qg).[4]

with very low

detection limits.[4]

Table 2: Chemical Recovery and Accuracy
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Method Tracer Isotope Typical Recovery Accuracy

Dependent on tracer
Alpha Spectrometry 243Am 85% - 102%][1] equilibrium and

separation efficiency.

Method performance

) Validation required
EPA Method for Water  243Am is evaluated based on

prior to use.[5]
tracer recovery.

Method performance o )
EPA Method for ) Validation required
o ] 243Am is evaluated based on ]
Building Materials prior to use.[7]
tracer recovery.

Experimental Protocols
Protocol 1: Analysis of Americium in Water Samples by
Alpha Spectrometry

This protocol is adapted from the EPA's rapid radiochemical method.[5]
1. Sample Preparation and Pre-concentration:

 Acidify the water sample (typically 200 mL) with nitric acid.

e Add a known amount of 243Am tracer to determine chemical yield.

o Co-precipitate Americium with neodymium fluoride (NdFs) by adding neodymium carrier and
hydrofluoric acid (HF).[5] Caution: HF is extremely hazardous.

o Centrifuge the sample to collect the precipitate.

e Decant the supernatant.

2. Radiochemical Separation:

» Dissolve the precipitate in a mixture of nitric acid and boric acid.

» Perform valence adjustment of interfering elements, if necessary.

e Separate Americium from other radionuclides using extraction chromatography. A common
approach involves using a stacked column system with TRU Resin and TEVA Resin.

3. Source Preparation and Alpha Spectrometry:
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» Elute the purified Americium fraction.

» Prepare a thin-layer source for alpha spectrometry by micro-precipitation with cerium fluoride
(CeFs) or electrodeposition onto a stainless steel disc.[1][7]

o Count the sample in an alpha spectrometer for a sufficient time (e.g., at least 1 hour) to
achieve the desired detection limit.[5]

e Analyze the resulting alpha spectrum to identify and quantify the peaks corresponding to
241Am and the 243Am tracer.

Protocol 2: Analysis of Americium in Soil and Sediment
Samples by ICP-MS

This protocol outlines a general procedure for the analysis of solid environmental samples.
1. Sample Preparation and Digestion:

e Dry and homogenize the soil or sediment sample.

» Weigh a representative aliquot (e.g., 1-10 g) of the sample.

e Add a known amount of 243Am tracer for isotope dilution analysis.

o Perform a total acid digestion of the sample using a combination of strong acids (e.g., nitric
acid, hydrochloric acid, hydrofluoric acid) in a microwave digestion system.

2. Radiochemical Separation:

» After digestion, evaporate the sample to near dryness and redissolve in a suitable acid
matrix (e.g., 3M HNOs).

o Separate Americium from the bulk matrix and interfering elements using a multi-column
chromatographic procedure. This may involve a combination of anion exchange and
extraction chromatography resins (e.g., UTEVA, DGA).[4]

3. ICP-MS Analysis:

« Dilute the purified Americium fraction to a suitable volume with dilute nitric acid.

e Introduce the sample into the ICP-MS.

e Measure the ion signals for 242Am and 2*3Am. The use of a collision/reaction cell (e.g., with
Oz2/He) in an ICP-MS/MS system can help to minimize polyatomic interferences.[4]

» Calculate the concentration of 242Am in the original sample based on the measured isotope
ratio and the amount of tracer added.
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Caption: Workflow for Americium analysis in water by alpha spectrometry.

Sample Preparation
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Caption: Workflow for Americium analysis in soil by ICP-MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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